Cas no 879558-17-5 (1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)-)
879558-17-5 structure
Product Name:1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)-
CAS No:879558-17-5
MF:C11H12N2O2
MW:204.225182533264
CID:3222317
PubChem ID:11506675
Update Time:2025-04-21
1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)-
- 1-isopropyl-1H-indazole-5-carboxylic acid
- DB-115943
- 879558-17-5
- SCHEMBL4133044
- DCVIVCXLWZIGPD-UHFFFAOYSA-N
-
- Inchi: 1S/C11H12N2O2/c1-7(2)13-10-4-3-8(11(14)15)5-9(10)6-12-13/h3-7H,1-2H3,(H,14,15)
- InChI Key: DCVIVCXLWZIGPD-UHFFFAOYSA-N
- SMILES: N1(C(C)C)C2=C(C=C(C(O)=O)C=C2)C=N1
Computed Properties
- Exact Mass: 204.089877630Da
- Monoisotopic Mass: 204.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.1Ų
1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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